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Compound of Interest

Compound Name: Z-ATAD-FMK
Cat. No.: B12369833
Get Quote
\ J

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling Z-ATAD-FMK. The
following procedures are designed to ensure safe handling, storage, and disposal of this
compound.

l. Product Information and Hazard Assessment

Z-ATAD-FMK is a cell-permeable, irreversible inhibitor of caspase-12, used in research to
study apoptosis.[1] According to the available safety data, this substance does not meet the
classification criteria to be listed as a hazardous material. However, standard laboratory best
practices for handling chemical compounds should always be followed.

Quantitative Data Summary:
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Property Value Source
Molecular Weight 540.54 g/mol [2][3]
Purity >95% [2]
Form Lyophilized solid [2]
Solubility Soluble in DMSO to 20 mM [2]

-20°C to -70°C in a manual
Storage (unopened) defrost freezer

Stable for 6 months at < -20°

Storage (reconstituted) c

Il. Personal Protective Equipment (PPE)

While Z-ATAD-FMK is not classified as hazardous, the use of appropriate personal protective
equipment is mandatory to prevent contamination and ensure personal safety.

o Eye and Face Protection: Wear approved safety goggles or a face shield to protect against
splashes.[4]

» Hand Protection: Handle with protective gloves (e.g., nitrile or rubber). Use proper glove
removal technique to avoid skin contact. Dispose of contaminated gloves after use.

o Body Protection: Wear a long-sleeved laboratory coat.

e Respiratory Protection: In case of inadequate ventilation or when handling the powder
outside of a contained environment, use a suitable respirator.[4]

lll. Operational Plan: From Receipt to Use
1. Receiving and Storage:

» Upon receipt, the product, which is shipped with polar packs, should be immediately stored
at the recommended temperature of -20°C to -70°C.

» Use a manual defrost freezer and avoid repeated freeze-thaw cycles.
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» Store in a cool, dry, and well-ventilated place under desiccating conditions.[2] Keep the
container tightly closed.

2. Reconstitution:

o Reconstitute the lyophilized powder using highly pure (ACS grade) DMSO to create a stock
solution. For example, adding 92.6 pyL of DMSO to 1 mg of the compound yields a 20 mM
stock solution.

e Ensure the reagent is thoroughly dissolved before use.
e Unused stock solutions should be divided into single-use aliquots and stored at -20°C.[5]
3. Use in Cell Culture:

o For cell-based assays, the stock solution should be further diluted in a protein-containing
buffer (e.g., PBS + 1% BSA) or tissue culture media.

o The final working concentration in cell culture typically ranges from 50 nM to 100 pM, but the
optimal concentration should be determined experimentally for the specific cell type and
assay.

e The total concentration of DMSO in the final cell culture should be kept below 1.0% to avoid
cellular toxicity.

IV. Emergency Procedures
 After Inhalation: Move to fresh air. If you feel unwell, consult a doctor.

» After Skin Contact: Immediately wash the affected area with soap and water and rinse
thoroughly.

» After Eye Contact: Rinse the opened eye for several minutes under running water and
consult a doctor.

» After Swallowing: Rinse mouth with water and seek medical attention.
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e In Case of Fire: Use a water spray or other extinguishing measures appropriate for the
surrounding environment. This product does not burn. For significant fires, self-contained
breathing apparatus and full protective clothing must be worn.

V. Disposal Plan

Contaminated materials and waste should be handled in accordance with institutional
guidelines and local regulations.

» Spills: For accidental releases, use standard laboratory practices and appropriate PPE to
prevent contamination of skin, eyes, and clothing. Avoid breathing vapors or mists. Collect
the spilled material and place it in a suitable, closed container for disposal.

e Unused Product and Contaminated Materials: Dispose of unused Z-ATAD-FMK and any
contaminated materials (e.g., gloves, pipette tips) as chemical waste in accordance with
applicable laws and good laboratory practices.

VI. Experimental Workflow
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Safe Handling Workflow for Z-ATAD-FMK
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Caption: A logical workflow for the safe handling of Z-ATAD-FMK from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12369833?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/z-atad-fmk.html
https://www.abcam.com/en-us/products/biochemicals/z-atad-fmk-caspase-12-inhibitor-ab141383
https://advancedchemtech.com/product/z-atad-fmk/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-z-vad-fmk-version-318fc7e083.pdf
https://www.benchchem.com/product/b12369833/docs#essential-safety-and-operational-guide-for-handling-z-atad-fmk
https://www.benchchem.com/product/b12369833/docs#essential-safety-and-operational-guide-for-handling-z-atad-fmk
https://www.benchchem.com/product/b12369833/docs#essential-safety-and-operational-guide-for-handling-z-atad-fmk
https://www.benchchem.com/product/b12369833/docs#essential-safety-and-operational-guide-for-handling-z-atad-fmk
https://www.benchchem.com/product/b12369833?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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